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Compound of Interest

Compound Name:

N-[2-(4-

cyclohexylphenoxy)ethyl]acetamid

e

CAS No.: 282104-64-7

Cat. No.: B326664

Get Quote

Executive Summary & Operational Directive
Immediate Action: Treat N-[2-(4-cyclohexylphenoxy)ethyl]acetamide as a Hazardous

Organic Solid. It must not be disposed of in municipal waste, drains, or via evaporation.

Disposal Method: The only acceptable disposal method is High-Temperature Incineration via a

licensed hazardous waste contractor. Primary Hazards:

Aquatic Toxicity: The 4-cyclohexylphenoxy moiety suggests significant potential for

bioaccumulation and toxicity to aquatic life.

Health Hazard: Potential skin/eye irritant and possible organ toxicant (liver/kidney) based on

acetamide structural analogs.[1]

Chemical Safety & Risk Assessment (SAR Analysis)
Since specific toxicological data for this precise intermediate may be limited, this risk

assessment relies on Structure-Activity Relationships (SAR) of its constituent pharmacophores:
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4-cyclohexylphenol and N-ethylacetamide.

Parameter Assessment Rationale (SAR)

Physical State Solid (Powder/Crystalline)

Amides with high molecular

weight (>200 g/mol ) are

typically solids at STP.

Combustibility Combustible

Organic carbon backbone.

Emits NOx fumes upon

incineration.

Aquatic Toxicity High Risk

The lipophilic cyclohexyl group

facilitates membrane crossing

in aquatic organisms.

Human Toxicity Moderate to High

Acetamides can be

teratogenic/hepatotoxic.

Phenol ethers are potential

sensitizers.

Reactivity Stable
Avoid strong oxidizers (e.g.,

nitric acid, permanganates).

Waste Characterization & Segregation
Proper segregation is the first line of defense against chemical accidents.

Waste Classification Table
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Waste Stream Composition Container Type Labeling

Stream A (Pure Solid)

Pure N-[2-(4-

cyclohexylphenoxy)et

hyl]acetamide

HDPE Wide-Mouth

Jar

"Hazardous Waste:

Toxic Organic Solid"

Stream B

(Liquid/Soln)

Dissolved in DMSO,

MeOH, or DCM

HDPE or Glass

Solvent Bottle

"Hazardous Waste:

[Solvent Name] +

Trace Toxic Organic"

Stream C

(Contaminated)

Gloves, Weigh Boats,

Paper Towels

Clear Polyethylene

Bag (6 mil)

"Solid Debris:

Chemically

Contaminated"

Segregation Logic (DOT Diagram)
The following decision tree illustrates the workflow for segregating this compound from other

laboratory wastes.
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Waste Generation:
N-[2-(4-cyclohexylphenoxy)ethyl]acetamide

Determine Physical State

Solid / Powder Solution / Mother Liquor Contaminated Debris
(Gloves, Wipes)

Container A:
Solid Hazardous Waste

(Incineration)

 Scoop/Sweep

Identify Solvent Base
Container D:

Solid Hazardous Debris
(Double Bagged)

 Bag & Tag

Container B:
Halogenated Solvent Waste

(e.g., DCM, Chloroform)

 Contains Halogens

Container C:
Non-Halogenated Solvent Waste

(e.g., DMSO, Methanol)

 No Halogens

Click to download full resolution via product page

Figure 1: Waste segregation decision tree ensuring compliance with standard chemical hygiene

plans.

Step-by-Step Disposal Protocol
Phase 1: Preparation

PPE Required:

Respiratory: N95 mask (minimum) or P100 respirator if handling fine dust outside a fume

hood.

Skin: Nitrile gloves (minimum 5 mil thickness). Double-gloving is recommended.
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Eye: Chemical splash goggles.

Workspace: All manipulations must occur inside a certified chemical fume hood to prevent

inhalation of dust.

Phase 2: Packaging (Solid Waste)
Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar with a screw-

top lid. Glass is acceptable but poses a breakage risk.

Transfer:

Use a disposable anti-static spatula to transfer the solid.

Do not use compressed air to clean equipment; use a HEPA vacuum or wet wipe.

Labeling:

Apply a hazardous waste label immediately.

Chemical Name: Write the full chemical name: "N-[2-(4-
cyclohexylphenoxy)ethyl]acetamide".

Hazards: Check "Toxic" and "Irritant".

Phase 3: Packaging (Liquid Waste)
Compatibility Check: Ensure the waste solvent is compatible with the waste carboy (e.g., do

not mix oxidizers with organic solvents).

Dilution: If the compound is in a reactive mixture, quench the reaction first.

Transfer: Pour into the appropriate solvent waste stream (Halogenated vs. Non-

Halogenated).

Rinsing: Triple-rinse the original glassware with a compatible solvent (e.g., acetone) and add

the rinsate to the liquid waste container.
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Phase 4: Final Disposal
Storage: Store the waste container in a Satellite Accumulation Area (SAA) until full or until

the 6-month limit is reached.

Handoff: Contact your institution's EHS department or licensed waste contractor (e.g., Clean

Harbors, Veolia, Stericycle).

Manifesting: Declare the waste as "Non-RCRA Regulated Hazardous Waste" (unless mixed

with RCRA-listed solvents), but stipulate Destructive Incineration on the profile.

Spill Response Workflow
In the event of an accidental release, follow this containment logic to prevent environmental

contamination.

SPILL DETECTED Assess Volume & Risk
(< 100g vs > 100g)

Minor Spill
(Manageable by Lab Staff) Small Scale

Major Spill
(Evacuate & Call EHS)

 Large Scale / High Risk

Don PPE:
Gloves, Goggles, Lab Coat

Containment:
Cover with Absorbent Pads/Powder

Cleanup:
Scoop into Waste Container

(Do NOT Dust)

Decontamination:
Scrub Area with Soap & Water Submit Incident Report

Click to download full resolution via product page

Figure 2: Emergency response workflow for solid or liquid spills.

Regulatory Compliance & Reference
RCRA Status: This specific compound is not P-listed or U-listed under 40 CFR 261.33.

However, it must be managed as hazardous waste due to its toxicity characteristics (40 CFR

262.11).

Destruction Efficiency: Incineration must achieve 99.99% destruction removal efficiency

(DRE) to prevent release of the cyclohexyl-phenol moiety into the ecosystem.
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Practices in the Laboratory: Handling and Management of Chemical Hazards. National

Academies Press (US), 2011.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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